Cas no 2138344-63-3 (1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine)

• Product Name: 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine
• CAS No: 2138344-63-3
• MF: C₁₆H₃₂N₂
• MW: 252.438684463501
• CID: 5269058
• Update Time: 2025-10-28

1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine
• 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine

• Inchi： 1S/C16H32N2/c1-6-16(18-9-7-17-8-10-18)12-14(2,3)11-15(4,5)13-16/h17H,6-13H2,1-5H3
• InChI Key： FANSVDPVHIALCO-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)C1(CC)CC(C)(C)CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 3.8
• Topological Polar Surface Area: 15.3

Additional information on 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine

1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine: A Comprehensive Overview

CAS No. 2138344-63-3 refers to the compound known as 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine, a complex organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperazine ring with a substituted cyclohexane moiety. The cyclohexane group is further substituted with ethyl and multiple methyl groups, making it a highly branched and sterically hindered molecule.

The synthesis of 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine involves a series of carefully designed chemical reactions. The piperazine ring is typically introduced via nucleophilic substitution or coupling reactions, while the cyclohexane moiety is synthesized through Friedel-Crafts alkylation or other alkylating agents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine has garnered attention in the pharmaceutical industry due to its potential as a building block for drug development. Its rigid structure and steric hindrance make it an ideal candidate for designing bioactive molecules with specific binding affinities. Recent studies have explored its use in developing inhibitors for various enzyme targets, including kinases and proteases. These studies highlight the compound's versatility in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). Recent research has demonstrated its potential as a versatile ligand for constructing porous materials with applications in gas storage and catalysis.

The safety profile of CAS No. 2138344-63-3 has been extensively studied to ensure its safe handling and use in industrial settings. Toxicological evaluations have revealed that the compound exhibits low toxicity under standard conditions; however, appropriate precautions are recommended during synthesis and handling to minimize occupational exposure.

In conclusion, 1-(1-Ethyl-3,3,5,5-tetramethylcyclohexyl)piperazine, identified by its CAS number 2138344-63-3, represents a valuable molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an essential component in modern chemical research and development.